Cas no 794535-48-1 (Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-)

• Product Name: Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-
• CAS No: 794535-48-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 556422
• PubChem ID: 45097112
• Update Time: 2025-04-19

Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydroxy-2,3,5,6-tetramethyl-
• Aceticacid, (4-hydroxy-2,3,5,6-tetramethylphenyl)- (7CI)
• (4-Hydroxy-2,3,5,6-tetramethylphenyl)acetic acid
• 794535-48-1

• Inchi： 1S/C12H16O3/c1-6-8(3)12(15)9(4)7(2)10(6)5-11(13)14/h15H,5H2,1-4H3,(H,13,14)
• InChI Key： MIUDJQWYEHWIBB-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C(CC(=O)O)=C(C)C=1C

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.5